Cas no 5660-24-2 (2-methyl-1H-quinolin-4-one)

2-methyl-1H-quinolin-4-one structure

Product Name:2-methyl-1H-quinolin-4-one

CAS No:5660-24-2

Molecular Formula:C₁₀H₉NO

Molecular Weight:159.1846

MDL:MFCD00518775

CID:46074

PubChem ID:69089

2-methyl-1H-quinolin-4-one Properties

Names and Identifiers

- 2-Methyl-1,4-dihydroquinolin-4-one
- 2-methyl-1,4-dihydro-4-oxoquinoline
- 2-METHYLQUINOLIN-4-ONE
- 2-methyl-4-quinolone
- 4-hydroxy-2-methylquinoline
- 2-Methylquinolin-4-ol
- 2-Methyl-4-quinolinol
- 4-Quinolinol, 2-methyl-
- 4-Hydroxyquinaldine
- 2-methylquinolin-4(1H)-one
- 2-Methyl-4-hydroxyquinoline
- 2-methyl-1H-quinolin-4-one
- 2-Methyl-quinolin-4-ol
- 2-methyl-4(1H)-Quinolinone
- NWINIEGDLHHNLH-UHFFFAOYSA-N
- NSC21483
- 1H-4-Oxoquinaldine
- Maybridge1_000216
- Oprea1_457343
- Oprea1_710493
- MLS000084685
- KSC155Q4L
- SCHE
- KUC100216N
- CHEMBL1256109
- TS-02117
- InChI=1/C10H9NO/c1-7-6-10(12)8-4-2-3-5-9(8)11-7/h2-6H,1H3,(H,11,12)
- CS-0159505
- NS00034449
- AKOS000265038
- FT-0694543
- 2-methyl-quinolin-4(1H)-one
- HMS2364A23
- NSC-21483
- C21873
- SY048580
- NSC 21483
- SR-01000620630-2
- MFCD00518775
- 607-67-0
- AMY23277
- ZB0110
- J-650319
- VFH
- EINECS 210-140-6
- M2620
- SB67949
- 4-Hydroxy-2-methylquinoline, 98.5%
- SMR000019032
- NWINIEGDLHHNLH-UHFFFAOYSA-
- SCHEMBL266459
- SB67513
- CS-0019244
- CHEBI:194391
- CCG-44041
- A8457
- 5660-24-2
- EN300-129304
- DTXSID40209515
- AH-034/32851007
- F16203
- AKOS003238098
- AB00404214-09
- Q-102032
- FT-0618748
- F0451-0420
- MFCD00006758
- HMS542B18
- D82318
- c1269
- Z445211720
- STK054930
- 4(1H)-Quinolinone, 2-methyl-
- DB-081638
- ALBB-019943
- STK024344
- 4-Hydroxy-2-methylquinoline
- DB-053699
- +Expand
- MDL： MFCD00518775
- InChIKey： NWINIEGDLHHNLH-UHFFFAOYSA-N
- Inchi： 1S/C10H9NO/c1-7-6-10(12)8-4-2-3-5-9(8)11-7/h2-6H,1H3,(H,11,12)
- SMILES： O=C1C([H])=C(C([H])([H])[H])N([H])C2=C([H])C([H])=C([H])C([H])=C21

Computed Properties

Exact Mass: 159.06800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 159.068413911g/mol
Heavy Atom Count: 12
Complexity: 232
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 29.1

Experimental Properties

LogP: 2.24880
PSA: 33.12000
Melting Point: 234-236 °C(lit.)

2-methyl-1H-quinolin-4-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EGLB-250mg	4(1H)-Quinolinone, 2-methyl-	5660-24-2	95%	250mg	$91.00
A2B Chem LLC	AG73887-1g	2-Methylquinolin-4(1H)-one	5660-24-2	95%	1g	$16.00	2024-04-19
Aaron	AR00EGTN-100mg	4(1H)-Quinolinone, 2-methyl-	5660-24-2	97%	100mg	$9.00
abcr	AB538922-250 mg	2-Methylquinolin-4(1H)-one; .	5660-24-2		250MG	€104.20	2023-04-14
Ambeed	A245841-250mg	2-Methylquinolin-4(1H)-one	5660-24-2	97%	250mg	$18.0	2024-05-28
Chemenu	CM133016-300g	2-methylquinolin-4-ol	5660-24-2	97%	300g	$798	2021-08-05
ChemScence	CS-0159505-1g	2-Methylquinolin-4(1H)-one	5660-24-2	97.89%	1g	$66.0	2022-04-27
Crysdot LLC	CD11103368-5g	2-Methylquinolin-4-ol	5660-24-2	97%	5g	$116	2024-07-19
eNovation Chemicals LLC	D541706-5g	2-methylquinolin-4-ol	5660-24-2	97%	5g	$800	2022-09-05
OTAVAchemicals	2822318-50MG	2-methyl-1,4-dihydroquinolin-4-one	5660-24-2	95%	50MG	$29	2023-07-04

2-methyl-1H-quinolin-4-one Synthesis

2-methyl-1H-quinolin-4-one Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:5660-24-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2-methyl-1H-quinolin-4-one Related Literature

1. The chemistry of nitro-compounds. Part I. Acid-catalysed ring-opening reactions of substituted o-nitrophenylethylene oxides involving participation by the nitro-group

T. W. M. Spence,G. Tennant J. Chem. Soc. C 1971 3712
2. 127. Nitration of derivatives of 4-hydroxyquinaldine

W. O. Kermack,Alice P. Weatherhead J. Chem. Soc. 1939 563
3. Expeditious synthesis of pyrano[2,3,4-de]quinolines via Rh(iii)-catalyzed cascade C–H activation/annulation/lactonization of quinolin-4-ol with alkynes

Gang Liao,Hong Song,Xue-Song Yin,Bing-Feng Shi Chem. Commun. 2017 53 7824
4. Design, synthesis, and biological evaluation of AV6 derivatives as novel dual reactivators of latent HIV-1

Mingtao Ao,Zhenrui Pan,Yuqing Qian,Bowen Tang,Zeming Feng,Hua Fang,Zhen Wu,Jingwei Chen,Yuhua Xue,Meijuan Fang RSC Adv. 2018 8 17279
5. Metal-free regioselective formation of C–N and C–O bonds with the utilization of diaryliodonium salts in water: facile synthesis of N-arylquinolones and aryloxyquinolines

Manish Kumar Mehra,Mukund P. Tantak,V. Arun,Indresh Kumar,Dalip Kumar Org. Biomol. Chem. 2017 15 4956
6. Tandem aza-Michael addition–vinylogous aldol condensation: synthesis of N-bridged pyridine fused quinolones

Lalitha Gummidi,Altaf Muddassar,Gangavaram V. M. Sharma,V. Murugesh,Surisetti Suresh Org. Biomol. Chem. 2022 20 773
7. Photoredox halogenation of quinolones: the dual role of halo-fluorescein dyes

Ritu,Sharvan Kumar,Parul Chauhan,Nidhi Jain Org. Biomol. Chem. 2021 19 4585
8. 8. The synthesis of trypanocides. Part I. Some pyrimidylaminoquinoline derivatives

P. A. Barrett,F. H. S. Curd,W. Hepworth J. Chem. Soc. 1953 50
9. 38. Attempts to find new antimalarials. Part XVIII. Derivatives of m-phenanthroline

William O. Kermack,William Webster J. Chem. Soc. 1942 213
10. Organic chemistry

J. Chem. Soc. Abstr. 1925 128 i349

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